Cas no 2228380-35-4 (tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethylcarbamate
• CAS No: 2228380-35-4
• MF: C₁₂H₁₄F₂N₂O₃
• MW: 272.247970104218
• CID: 6050184
• PubChem ID: 165622219
• Update Time: 2025-07-17

tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethylcarbamate
• tert-butyl N-[1-(3,5-difluoropyridin-4-yl)-2-oxoethyl]carbamate
• EN300-1899155
• 2228380-35-4

• Inchi： 1S/C12H14F2N2O3/c1-12(2,3)19-11(18)16-9(6-17)10-7(13)4-15-5-8(10)14/h4-6,9H,1-3H3,(H,16,18)
• InChI Key： YEMAEKOTTRBDGS-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C(C=O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 272.09724864g/mol
• Monoisotopic Mass: 272.09724864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethylcarbamate

Introduction to tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethylcarbamate (CAS No. 2228380-35-4)

tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethylcarbamate, with the CAS number 2228380-35-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group and a 3,5-difluoropyridine moiety, which contribute to its potential therapeutic applications.

The chemical structure of tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethylcarbamate is particularly noteworthy for its functional groups. The tert-butyl carbamate group is known for its ability to modulate the reactivity and stability of the molecule, making it an attractive candidate for drug development. The 3,5-difluoropyridine moiety, on the other hand, imparts unique electronic and steric properties that can influence the compound's binding affinity and selectivity towards specific biological targets.

Recent studies have explored the potential of tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethylcarbamate in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively modulate certain neurotransmitter systems, particularly those involving glutamate and GABA. This modulation can help in mitigating the symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethylcarbamate has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethylcarbamate have been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are crucial factors for its development as an oral therapeutic agent.

Safety and toxicity assessments are essential components of drug development. Initial toxicology studies on tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethylcarbamate have shown that it has a low toxicity profile at therapeutic doses. However, further long-term studies are necessary to fully evaluate its safety in human subjects.

The synthesis of tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethylcarbamate involves several well-defined steps that ensure high purity and yield. The tert-butyl carbamate group can be introduced through a reaction with tert-butyl chloroformate, while the 3,5-difluoropyridine moiety can be synthesized using established methods involving fluorination reactions. These synthetic routes are scalable and suitable for large-scale production.

In conclusion, tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethylcarbamate (CAS No. 2228380-35-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical efficacy.